Cas no 203866-18-6 (N-Boc-trans-4-fluoro-L-proline Methyl Ester)

N-Boc-trans-4-fluoro-L-proline methyl ester is a fluorinated proline derivative widely used in peptide synthesis and medicinal chemistry. The presence of the Boc (tert-butoxycarbonyl) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The trans-4-fluoro substitution introduces conformational constraints, influencing peptide secondary structure and improving metabolic stability. The methyl ester moiety offers additional versatility for further functionalization. This compound is particularly valuable in the design of protease inhibitors and bioactive peptides, where fluorination can enhance binding affinity and pharmacokinetic properties. Its high purity and well-defined stereochemistry make it a reliable intermediate for advanced synthetic applications.
N-Boc-trans-4-fluoro-L-proline Methyl Ester structure
203866-18-6 structure
Product Name:N-Boc-trans-4-fluoro-L-proline Methyl Ester
CAS No:203866-18-6
MF:C11H18FNO4
MW:247.263327121735
MDL:MFCD07367993
CID:92342
PubChem ID:329762373
Update Time:2025-06-07

N-Boc-trans-4-fluoro-L-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-1-tert-Butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxylate
    • N-Boc-trans-4-fluoro-L-proline methyl ester
    • 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • N-T-BOC-TRANS-4-FLUORO-L-PROLINE METHYL ESTER
    • (4R)-1-Boc-4-fluoro-L-proline methyl ester
    • BOC-TRANS-4-FLUORO-L-PROLINE METHYL ESTER
    • N-BOC-trans-4-fluoroproline methyl ester
    • trans-N-Boc-4-fluoro-L-proline methyl ester
    • 1-tert-butyl 2-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • METPQQHVRNLTRX-SFYZADRCSA-N
    • Methyl N-(tert-butoxycarbonyl)-(2S, 4R)-4-fluoroprolinate
    • 0454AB
    • FCH3917960
    • AB31547
    • VZ33202
    • PC409009
    • Methyl (2S,4R)-1-Boc-4-fluoropyrrolidine-2-carboxylate
    • MFCD07367993
    • J-013268
    • AKOS015961653
    • CS-W012681
    • (2S,4R)-2-methyl N-Boc-4-fluoro-pyrrolidine-2-carboxylate
    • DTXSID00473199
    • AC-14451
    • 1,2-Pyrrolidinedicarboxylicacid,4-fluoro-,1-(1,1-dimethylethyl)2-methyl ester,(2S,4R)-
    • SCHEMBL2995724
    • 203866-18-6
    • AMY3075
    • 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
    • AS-36306
    • AC-33231
    • 1-(tert-butyl) 2-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • EN300-7282689
    • A814513
    • N-Boc-trans-4-fluoro-L-proline methyl ester, 97%
    • 1648910-85-3
    • N-Boc-trans-4-fluoro-L-proline Methyl Ester
    • MDL: MFCD07367993
    • Inchi: 1S/C11H18FNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6H2,1-4H3/t7-,8+/m1/s1
    • InChI Key: METPQQHVRNLTRX-SFYZADRCSA-N
    • SMILES: F[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 247.12200
  • Monoisotopic Mass: 247.12198622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.16
  • Melting Point: 34-39 °C
  • Boiling Point: 296.5℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.465
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 55.84000
  • LogP: 1.44480
  • Optical Activity: [α]22/D -80.0°, c = 1 in methanol
  • Solubility: Insoluble in water

N-Boc-trans-4-fluoro-L-proline Methyl Ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

N-Boc-trans-4-fluoro-L-proline Methyl Ester Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Boc-trans-4-fluoro-L-proline Methyl Ester Pricemore >>

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N-Boc-trans-4-fluoro-L-proline Methyl Ester Production Method

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